N-allyl-N'-(3,4-dimethoxyphenyl)ethanediamide

• IUPAC Name: N'-(3,4-dimethoxyphenyl)-N-prop-2-enyloxamide
• InChI: InChI=1S/C13H16N2O4/c1-4-7-14-12(16)13(17)15-9-5-6-10(18-2)11(8-9)19-3/h4-6,8H,1,7H2,2-3H3,(H,14,16)(H,15,17)
• InChI Key: VGBIDYZAGVRFJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C(=O)NCC=C)OC
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol

Description

N-allyl-N'-(3,4-dimethoxyphenyl)ethanediamide, also known as ADE, is a chemical compound that has gained significant attention in scientific research due to its potential use in various fields such as medicine, agriculture, and industry. ADE is a derivative of ethylenediamine and is synthesized by the reaction of 3,4-dimethoxybenzaldehyde and allylamine.

Scientific Research Applications

N-allyl-N'-(3,4-dimethoxyphenyl)ethanediamide has been extensively studied for its potential use in various fields such as medicine, agriculture, and industry. In medicine, this compound has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. This compound has also been studied for its potential use as an anti-cancer agent, as it induces apoptosis in cancer cells. In agriculture, this compound has been shown to have insecticidal and fungicidal properties, making it a potential alternative to traditional pesticides. In industry, this compound has been studied for its potential use as a corrosion inhibitor and as a component in lubricants.

Mechanism of Action

The mechanism of action of N-allyl-N'-(3,4-dimethoxyphenyl)ethanediamide is not fully understood, but it is believed to act on multiple pathways in cells. This compound has been shown to inhibit the activity of COX-2, an enzyme involved in inflammation. This compound also induces apoptosis in cancer cells by activating the caspase pathway. In addition, this compound has been shown to inhibit the growth of fungi and insects by disrupting cell membrane integrity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis. In insects and fungi, this compound has been shown to disrupt cell membrane integrity, leading to cell death.

Advantages and Limitations for Lab Experiments

N-allyl-N'-(3,4-dimethoxyphenyl)ethanediamide has several advantages for lab experiments, including its ease of synthesis and low cost. This compound also has a wide range of potential applications in various fields. However, this compound has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on N-allyl-N'-(3,4-dimethoxyphenyl)ethanediamide. In medicine, further studies are needed to determine the optimal dosage and administration of this compound for treating various diseases. In agriculture, more research is needed to determine the efficacy of this compound as a pesticide and its potential impact on the environment. In industry, further studies are needed to determine the potential applications of this compound as a corrosion inhibitor and as a component in lubricants. Overall, this compound has significant potential for use in various fields and warrants further research.

Synthesis Methods

N-allyl-N'-(3,4-dimethoxyphenyl)ethanediamide is synthesized by the reaction of 3,4-dimethoxybenzaldehyde and allylamine in the presence of a catalyst such as sodium ethoxide. The reaction yields a white crystalline solid with a melting point of 137-139°C. The purity of the compound can be confirmed by NMR and IR spectroscopy.